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Compound of Interest

Compound Name: ONO-RS-082

Cat. No.: B1663043

ONO-RS-082 Technical Support Center

This guide provides researchers, scientists, and drug development professionals with essential
information on the light sensitivity and proper storage conditions for ONO-RS-082. Adherence
to these guidelines is critical for ensuring the compound's stability and the reproducibility of
experimental results.

Summary of Storage and Stability

Proper storage is crucial for maintaining the integrity of ONO-RS-082. The following table
summarizes the recommended storage conditions for both the solid compound and its
solutions based on available data.
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Storage ]
Form Duration Notes
Temperature
Store in the dark,
Solid (Powder) -20°C > 4 years[1] under desiccating
conditions.[2]
One supplier suggests
Room Temperature Not specified room temperature

storage.[3]

Prepare aliquots to
Solution in DMSO -20°C 1 to 3 months[1][4] avoid repeated freeze-
thaw cycles.[4][5]

Recommended for
-80°C 6 months[4][5] longer-term storage of
stock solutions.[4][5]

Only for very short-
4°C 2 weeks[5]
term storage.

Ensure the vial is

Solution in Ethanol -20°C Up to 3 months[1] )
tightly sealed.

Frequently Asked Questions (FAQSs)

Q1: Is ONO-RS-082 light sensitive?
Al: Yes, ONO-RS-082 is reported to be light sensitive.[2] It is crucial to protect the compound
from light to prevent potential degradation and loss of activity. One supplier explicitly

recommends storing it in the dark.[2] A safety data sheet also advises keeping the compound

away from direct sunlight.[6]
Q2: How should | handle ONO-RS-082 in the laboratory to minimize light exposure?

A2: To minimize light exposure, it is recommended to work with ONO-RS-082 under subdued
ambient light. When weighing the solid compound or preparing solutions, avoid direct, bright
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overhead lighting. Use amber glass vials or wrap clear vials in aluminum foil to protect stock
solutions from light during storage and handling on the lab bench.

Q3: What are the recommended storage conditions for solid ONO-RS-082?

A3: For long-term storage, it is recommended to store solid ONO-RS-082 at -20°C.[1][7] Under
these conditions, the compound is stable for at least four years.[1] It is also advised to store it
under desiccating conditions.[2] While one supplier suggests room temperature storage,
storing it at -20°C is the more common recommendation for ensuring long-term stability.[3]

Q4: How should | prepare and store stock solutions of ONO-RS-082?

A4: ONO-RS-082 is soluble in DMSO and ethanol.[1][2] For stock solutions in DMSO, storage
at -80°C is recommended for up to 6 months, while storage at -20°C is suitable for up to one
month.[4][5] For solutions in ethanol, storage at -20°C is reported to be stable for up to 3
months.[1] It is best practice to prepare small aliquots to avoid repeated freeze-thaw cycles,
which can degrade the compound.[4][5] Before use, allow the vial to equilibrate to room
temperature for at least one hour.[5]

Q5: | see different stability information for stock solutions from different suppliers. Which
guidelines should I follow?

A5: It is common for different suppliers to provide slightly different stability data. To ensure the
best results, it is recommended to follow the most conservative guidelines. For stock solutions
in DMSO, storing at -80°C for up to 6 months is the safest option for long-term storage.[4][5] If
-80°C storage is not available, storing at -20°C and using the solution within one month is a
reliable alternative.[4] Always refer to the product-specific information provided by the supplier
from whom you purchased the compound.

Troubleshooting Guide

Q1: My experiment with ONO-RS-082 shows reduced or no inhibitory activity. Could this be
due to improper storage or handling?

Al: Yes, a loss of activity can be a strong indicator of compound degradation. Several factors
related to storage and handling could be the cause:
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» Light Exposure: If the solid compound or its solutions were exposed to light for extended
periods, it may have degraded.

» Improper Storage Temperature: Storing the compound or its solutions at temperatures higher
than recommended can lead to instability.

» Repeated Freeze-Thaw Cycles: Multiple freeze-thaw cycles of a stock solution can cause
the compound to degrade.

» Age of the Solution: If the stock solution has been stored for longer than the recommended
duration, it may have lost its potency.

To troubleshoot, it is recommended to prepare a fresh stock solution from the solid compound,
ensuring all handling steps are performed with protection from light, and then repeat the
experiment.

Q2: | accidentally left my stock solution of ONO-RS-082 on the lab bench at room temperature
for several hours. Is it still usable?

A2: The stability of ONO-RS-082 in solution at room temperature for extended periods is not
well-documented. Given its light sensitivity and the general recommendation for cold storage,
there is a risk of degradation. To avoid compromising your experimental results, it is safest to
discard the solution that was left out and prepare a fresh working solution from a properly
stored, frozen aliquot.

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in DMSO

o Preparation: Before opening the vial of solid ONO-RS-082, allow it to equilibrate to room
temperature for at least 30-60 minutes to prevent condensation.[5]

» Weighing: In a room with subdued lighting, weigh the desired amount of ONO-RS-082
powder.

o Dissolution: Add the appropriate volume of anhydrous DMSO to the powder to achieve a 10
mM concentration. For example, to prepare 1 ml of a 10 mM stock solution, dissolve 3.72 mg
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of ONO-RS-082 (molecular weight: 371.86 g/mol ) in 1 ml of DMSO.

» Vortexing: Vortex the solution until the compound is completely dissolved. Gentle warming
may be required to achieve full solubility.[2]

» Aliquoting and Storage: Dispense the stock solution into small-volume, amber glass vials or
clear vials wrapped in aluminum foil. Store the aliquots at -80°C for long-term storage (up to
6 months) or at -20°C for shorter-term storage (up to 1 month).[4][5]

Visual Guides
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Receiving and Initial Storage
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Store Aliquots at -20°C or -80°C

Experimental Use

Thaw One Aliquot

;
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;

Use in Experiment

l
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Caption: Recommended workflow for handling ONO-RS-082.
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Experiment Shows Low/
No ONO-RS-082 Activity

Prepare a fresh stock solution
from solid, following
proper handling protocols.

Issue likely with experimental
setup, not the compound.

Problem Resolved

Click to download full resolution via product page

Caption: Troubleshooting decision tree for ONO-RS-082.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [ONO-RS-082 light sensitivity and proper storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663043#ono-rs-082-light-sensitivity-and-proper-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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